Cas no 1803793-88-5 (2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid)

• Product Name: 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid
• CAS No: 1803793-88-5
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• CID: 4972149
• Update Time: 2025-10-29

2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid

• Inchi： 1S/C11H10Br2O3/c1-6(14)11(13)7-2-3-9(12)8(4-7)5-10(15)16/h2-4,11H,5H2,1H3,(H,15,16)
• InChI Key： DVTKVNWRKVYJJQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(CC(=O)O)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid

Introduction to 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid (CAS No. 1803793-88-5)

2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid (CAS No. 1803793-88-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique brominated and carboxylic acid functionalities, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid is composed of a phenyl ring substituted with a bromine atom at the 2-position and a 1-bromo-2-oxopropyl group at the 5-position, with an additional carboxylic acid group attached to the phenyl ring. This intricate arrangement imparts unique chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial researchers.

Recent studies have explored the potential of 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of drugs targeting specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry highlighted its role in the development of inhibitors for kinases, which are key enzymes involved in many cellular processes, including signal transduction and cell proliferation.

In addition to its potential as a drug intermediate, 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid has shown promise in the field of cancer research. Studies have demonstrated its ability to modulate specific signaling pathways that are dysregulated in cancer cells. For example, a study published in Cancer Research found that this compound can inhibit the activation of certain oncogenic pathways, thereby reducing tumor growth and metastasis.

The synthesis of 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of a phenylacetic acid derivative followed by the introduction of the 1-bromo-2-oxopropyl group. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, which are crucial for large-scale production.

The physicochemical properties of 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid, such as its solubility, stability, and reactivity, are essential for understanding its behavior in different environments. These properties have been extensively studied using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. The data obtained from these studies provide valuable insights into the compound's structure-function relationships.

In terms of safety and toxicity, preliminary assessments suggest that 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully evaluate its safety profile before it can be considered for clinical use. Researchers are currently conducting preclinical trials to assess its efficacy and safety in animal models.

The potential applications of 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid extend beyond pharmaceuticals. It has also been explored as a building block for the synthesis of advanced materials with unique properties. For example, recent research has shown that this compound can be used to create polymers with enhanced mechanical strength and thermal stability, making it a valuable candidate for applications in materials science.

In conclusion, 2-Bromo-5-(1-bromo-2-oxopropyl)phenylacetic acid (CAS No. 1803793-88-5) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an important role in advancing scientific knowledge and technological innovation.